8-Hydroxy-5-sulfoquinoline-7-carboxylic acid

• Molecular Formula: C10H7NO6S
• Molecular Weight: 269.23 g/mol
• IUPAC Name: 8-hydroxy-5-sulfoquinoline-7-carboxylic acid
• InChI: InChI=1S/C10H7NO6S/c12-9-6(10(13)14)4-7(18(15,16)17)5-2-1-3-11-8(5)9/h1-4,12H,(H,13,14)(H,15,16,17)
• InChI Key: GQDLEZOFASMXSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(C(=C2N=C1)O)C(=O)O)S(=O)(=O)O

Description

8-Hydroxy-5-sulfoquinoline-7-carboxylic acid is a useful research compound. Its molecular formula is C10H7NO6S and its molecular weight is 269.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The 7-formyl-8-hydroxyquinoline-5-sulfonic acid (15 mmol, 3.80 g) was dissolved in sodium carbonate solution (34.5 mmol, 3.66 g in 200 mL of H2O). The solution was stirred and heated at 52° C. (oil bath). Then to the hot solution potassium permaganate (37.5 mmol, 5.94 g) was added. The temperature was increased to 68° C. The stirring and heating (60°-65° C.) was continued for 55 minutes. After that time the reaction mixture was filtered, and the solid was washed with sodium carbonate solution followed by water. The filtrate was concentrated under reduced pressure, acidified with 50% sulfuric acid (pH 3) and left for crystallization. The precipitate was filtered off, washed with a small amount of water and dried to give 1.96 g of 7-carboxy-8-hydroxyquinoline-5-sulfonic acid (48.5%).